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Compound of Interest

Compound Name: 4-Hydroxy-6-methoxynicotinic acid

Cat. No.: B14166514

Get Quote

Executive Summary
This technical guide provides a rigorous comparison between 4-Hydroxy-6-methoxynicotinic
acid (Compound A) and 2-Hydroxynicotinic acid (Compound B). While both serve as critical

pyridine building blocks in medicinal chemistry, their utility diverges significantly due to their

tautomeric preferences, electronic density distributions, and downstream reactivity profiles.

2-Hydroxynicotinic Acid is a ubiquitous scaffold, primarily existing as a 2-pyridone, used

extensively in the synthesis of COX-2 inhibitors and agrochemicals.

4-Hydroxy-6-methoxynicotinic Acid is a specialized, electron-rich intermediate. It is

increasingly valued in kinase inhibitor discovery (e.g., MET, VEGFR targets) for its ability to

introduce solubilizing methoxy groups while offering a reactive 4-chloro handle for

nucleophilic aromatic substitution (

).

Part 1: Chemical Architecture & Tautomerism
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The reactivity of hydroxynicotinic acids is dictated by their tautomeric equilibrium. The position

of the hydroxyl group relative to the pyridine nitrogen determines the dominant species (lactam

vs. lactim), which fundamentally alters the mechanism of subsequent functionalization (e.g.,

chlorination).

Structural Comparison
Feature

4-Hydroxy-6-
methoxynicotinic Acid

2-Hydroxynicotinic Acid

CAS Number 1060806-82-7 609-71-2

Molecular Formula

Molecular Weight 169.13 g/mol 139.11 g/mol

Dominant Tautomer
4-Pyridone (Vinylogous

Lactam)
2-Pyridone (Lactam)

Electronic Effect
Electron-rich (6-OMe donor +

4-OH)

Electron-deficient (relative to 4-

isomer)

pKa (Acidic) ~3.5 (COOH), ~9.0 (OH/NH) 2.40 (COOH), 11.5 (OH/NH)

Tautomeric Equilibrium Visualization
The following diagram illustrates the dominant tautomeric forms. Note that the 6-methoxy group

in the 4-hydroxy variant locks the C6 position, forcing tautomerism solely through the C4-N1

axis.
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Caption: Tautomeric equilibria. Both compounds favor the 'one' (keto) form in solution and solid

state, dictating that chlorination proceeds via a Vilsmeier-Haack-type mechanism rather than

simple OH substitution.

Part 2: Synthetic Utility & Reactivity
The "Chlorination Trigger"
The most critical reaction for both compounds is the conversion of the hydroxyl group to a

chlorine atom using phosphorus oxychloride (

). This transforms the scaffold into an electrophile suitable for

coupling with amines (a key step in drug synthesis).

2-Hydroxynicotinic Acid: Reacts readily with

(often neat or with catalytic DMF) to yield 2-chloronicotinic acid. The proximity of the N-atom
facilitates the attack.

4-Hydroxy-6-methoxynicotinic Acid: Reacts to form 4-chloro-6-methoxynicotinic acid.

Challenge: The electron-donating 6-methoxy group stabilizes the ring, potentially making

the C4 position less electrophilic during the initial attack.

Solution: Higher temperatures or the use of a base (e.g.,

-diethylaniline) are often required to drive the reaction to completion and scavenge HCl.

Comparative Reactivity Workflow
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Caption: Divergent synthetic utility. The 4-chloro derivative (green path) is a precursor for 4-

amino-6-methoxypyridines, a scaffold privileged in modern oncology drugs.

Part 3: Experimental Protocols
Protocol A: Chlorination of 4-Hydroxy-6-
methoxynicotinic Acid
Objective: Synthesis of 4-chloro-6-methoxynicotinic acid. Rationale: The 6-methoxy group

deactivates the ring. Neat

may be insufficient; catalytic DMF is essential to form the Vilsmeier reagent (

), which activates the 4-pyridone oxygen.

Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar, reflux condenser, and a
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drying tube.

Reagents:

4-Hydroxy-6-methoxynicotinic acid (1.0 eq, 10 mmol)

(Phosphorus oxychloride) (10.0 eq, 100 mmol) - Excess serves as solvent.

DMF (Dimethylformamide) (Catalytic, 2-3 drops).

Procedure:

Charge the flask with the starting material.

Cautiously add

at room temperature (Exothermic!).

Add catalytic DMF.

Heat the mixture to reflux (105-110°C) for 3–5 hours. Monitor by TLC/LCMS for

disappearance of starting material.

Workup (Critical): Cool to RT. Slowly pour the reaction mixture onto crushed ice (500 g)

with vigorous stirring. Caution: Violent hydrolysis of excess

.

Adjust pH to ~3-4 with saturated sodium acetate or dilute NaOH (keep temp <10°C to

prevent hydrolysis of the chloro-product).

Extract with Ethyl Acetate (3x).[1] Dry over

, filter, and concentrate.

Expected Yield: 75-85% (Off-white solid).

Protocol B: Chlorination of 2-Hydroxynicotinic Acid
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Objective: Synthesis of 2-chloronicotinic acid. Rationale: The 2-position is naturally more

reactive towards nucleophilic attack after activation due to the adjacent nitrogen's electron-

withdrawing inductive effect (-I).

Setup: Similar to Protocol A.

Reagents:

2-Hydroxynicotinic acid (1.0 eq)

(5.0 - 8.0 eq)

Procedure:

Mix reagents. Catalytic DMF is optional but recommended for faster rates.

Reflux at 110°C for 2–3 hours.

Workup: Pour onto ice. The product often precipitates directly as a beige solid upon

acidification to pH 2-3.

Filtration is usually sufficient; extraction is needed only if precipitation is poor.

Expected Yield: >90%.

Part 4: Comparative Data Analysis
The following table summarizes physical and chemical properties derived from experimental

databases and predictive modeling.
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Property
4-Hydroxy-6-
methoxynicotinic Acid

2-Hydroxynicotinic Acid

Melting Point >250°C (Dec) 258–261°C (Lit.)

Solubility (Water) Low (requires basic pH)
Moderate (Soluble in hot

water)

Solubility (Organic) DMSO, DMF DMSO, MeOH (sparingly)

Reactivity to

High (after chlorination). The 6-

OMe group provides a unique

solubility handle for the final

drug molecule.

Very High (after chlorination).

The 2-Cl is extremely labile to

amines.

Key Impurities
4,6-Dihydroxynicotinic acid

(hydrolysis product)

2-Aminonicotinic acid

(precursor)

Storage
Hygroscopic; Store under inert

gas.
Stable at RT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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